Cas no 1798673-84-3 (N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide
• CAS No: 1798673-84-3
• MF: C₁₅H₁₃N₃O₂S₂
• MW: 331.412620306015
• CID: 5375751
• Update Time: 2025-06-08

N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-thiophen-3-ylacetamide
• N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C15H13N3O2S2/c19-12(7-9-3-5-21-8-9)16-11-4-6-22-13(11)15-17-14(18-20-15)10-1-2-10/h3-6,8,10H,1-2,7H2,(H,16,19)
• InChI Key： WUDVYESTELVKIA-UHFFFAOYSA-N
• SMILES： C(NC1C=CSC=1C1ON=C(C2CC2)N=1)(=O)CC1C=CSC=1

Computed Properties

• Exact Mass: 331.045
• Monoisotopic Mass: 331.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2

Additional information on N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide

Professional Introduction to N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide (CAS No. 1798673-84-3)

N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1798673-84-3, belongs to a class of molecules that integrate multiple heterocyclic systems, making it a subject of intense interest for researchers exploring novel therapeutic agents. The presence of both thiophene and cyclopropyl substituents, coupled with an oxadiazole core, contributes to its complex electronic properties and reactivity, which are critical for its pharmacological profile.

The structural framework of N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-yl)acetamide is characterized by its intricate arrangement of heterocyclic rings. The 1,2,4-triazole moiety within the oxadiazole ring serves as a key pharmacophore, known for its ability to interact with biological targets such as enzymes and receptors. This moiety is further enhanced by the incorporation of a thiophene ring at the 5-position, which introduces additional electronic complexity and potential for hydrogen bonding interactions. The acetamide group at the 2-position adds another layer of functionality, enabling various interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel compounds that combine multiple heterocyclic systems to achieve enhanced biological activity. The combination of cyclopropyl and thiophene groups in N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-2-(thiophen-3-y l)acetamide has been particularly intriguing. The cyclopropyl group is known for its stability and ability to engage in favorable van der Waals interactions with biological targets, while the thiophene ring contributes to hydrophobic interactions and can modulate electronic properties. These features make this compound a promising candidate for further exploration in drug discovery.

The synthesis of N-[2-(3-cyclopropyl-1,2,4-o xadiazol -5 -y l )thiophen - 3 - yl ] - 2 - ( thi o ph en e - 3 - y l )acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the oxadiazole core through cycloaddition reactions between appropriate precursors. Subsequent steps involve functionalization at the 5-position of the oxadiazole ring with a thiophene derivative, followed by introduction of the cyclopropyl group and finally the acetamide moiety. Each step must be carefully optimized to ensure high yield and purity.

The biological activity of N-[2-(3-cyclopropyl -1 , 2 , 4 - ox adia zol -5 -y l )thi o ph ene - 3 - yl ] - 2 - ( thi o ph en e - 3 - y l )acetamide has been the focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes involved in inflammatory pathways. Preliminary in vitro studies have shown that this compound exhibits significant inhibitory activity against enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammation. These findings suggest that N-[2-(3-cyclopropyl -1 , 2 , 4 - ox adia zol -5 -y l )thi o ph ene - 3 - yl ] - 2 -( thi o ph en e - 3 y l )acetamide could be a valuable lead compound for developing new anti-inflammatory drugs.

Additionally, the compound's structural features have led researchers to explore its potential applications in other therapeutic areas. For instance, the presence of multiple heterocyclic systems makes it a candidate for further investigation as an antiviral or anticancer agent. Studies have indicated that similar compounds can interact with viral proteases or kinases, potentially disrupting viral replication or cancer cell proliferation. While more research is needed to fully elucidate these mechanisms, the initial findings are promising and warrant further exploration.

The development of novel pharmaceutical agents often involves extensive computational modeling and molecular dynamics simulations to understand how these compounds interact with biological targets at the molecular level. In the case of N-[2-(3-cyclopropyl -1 , 2 , 4 ox adia zol _5 _y l )thi o ph ene _ 3 _y l ] _ 2 _( thi o ph ene _ 3 _y l )acetamide , researchers have utilized these tools to predict binding affinities and identify potential binding sites on target proteins. These simulations have provided valuable insights into how structural modifications can be made to enhance potency and selectivity.

The future prospects for N-[1798673-84-4] are exciting given its unique structural features and promising biological activity. Further preclinical studies are necessary to evaluate its safety profile and efficacy in animal models before moving into human clinical trials. If these studies yield positive results, this compound could represent a significant advancement in the treatment of various diseases.

In conclusion, N-[N-[179867-84-]] is a highly interesting compound with substantial potential in pharmaceutical applications. Its complex structure integrating multiple heterocyclic systems makes it a compelling candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new biological activities and mechanisms of action associated with this class of compounds, N-[N-[179867-84-]] is poised to play an important role in future medical treatments.